Cas no 1036464-60-4 (2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)

• Product Name: 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
• CAS No: 1036464-60-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5176129
• PubChem ID: 43096242
• Update Time: 2026-03-05

2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-ethanol, β-amino-3-phenyl-
• 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

• Inchi： 1S/C10H11N3O2/c11-8(6-14)10-12-9(13-15-10)7-4-2-1-3-5-7/h1-5,8,14H,6,11H2
• InChI Key： APOUFQCECRWNDO-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2C=CC=CC=2)N=1)(N)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

Introduction to 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol (CAS No. 1036464-60-4)

2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol, identified by its CAS number 1036464-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of an amino group and an oxadiazole moiety, which are known for their versatile biological activities and potential therapeutic applications.

The structural framework of 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol consists of an ethanol backbone substituted with a 3-phenyl-substituted 1,2,4-triazole ring. The oxadiazole ring is a heterocyclic structure that often serves as a key pharmacophore in drug design, contributing to interactions with biological targets such as enzymes and receptors. The presence of the phenyl group further enhances the compound's chemical diversity and functional potential.

In recent years, there has been a surge in research focused on developing novel derivatives of oxadiazole-based compounds due to their demonstrated efficacy in various therapeutic contexts. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of molecules incorporating oxadiazole scaffolds. The specific arrangement of atoms in 2-amino-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethan-1-ol positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. Researchers have explored its reactivity and have developed synthetic routes that allow for the introduction of additional functional groups or modifications. These modifications can fine-tune the biological activity of the compound, making it more effective against specific targets or conditions.

The pharmacological profile of 2-amino-2-(3-phenyl-1,2,4-oaxadiazolr5-yt)ethanr1-rrol has been examined in several preclinical studies. Initial findings suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases. Additionally, preliminary data indicates that the compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The synthesis of 2-amino-r-r-(3-rhenyl-r-r-,r24-triaxrolr5-yt)ethanr1-rrol involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize waste generation, aligning with modern green chemistry principles.

The role of computational chemistry in studying CAS No 1036464r60r4 cannot be overstated. Molecular modeling and docking studies have provided valuable insights into how this compound interacts with biological targets at the molecular level. These simulations help predict binding affinities and identify potential side effects before experimental validation is conducted. Such computational approaches are increasingly integral to drug discovery pipelines due to their cost-effectiveness and rapid turnaround times.

Recent advancements in analytical techniques have also enhanced our understanding of CAS No 1036464r60r4's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These tools are essential for ensuring that the compound meets stringent quality standards before it can be used in further research or development.

The potential applications of CAS No 1036464r60r4 extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features could provide novel solutions to existing challenges. For instance, derivatives of this compound may exhibit herbicidal or fungicidal properties when incorporated into crop protection formulations.

As our understanding of molecular interactions continues to evolve, so too does our approach to drug development. The case of CAS No 1036464r60r4 exemplifies how interdisciplinary collaboration—combining organic chemistry expertise with computational modeling and pharmacological screening—can lead to innovative therapeutics. This holistic approach is critical for addressing complex diseases that require multifaceted treatment strategies.

In conclusion,CAS No 1036464r60r4, specifically referred to as 2-amino-r-r-(3-rhenyl-r-,,-24-triaxrolr5-yt)ethanr1-rrol, represents a significant advancement in medicinal chemistry research Its unique structure offers diverse functional possibilities while its demonstrated biological activities make it an attractive candidate for further exploration In lightof ongoing scientific progress thiscompoundis poised toplayarkeyroleinthenextgenerationofpharmaceuticaldiscoveries.